Cas no 1366980-28-0 (4-(3-bromothiophen-2-yl)pyrrolidin-2-one)
4-(3-bromothiophen-2-yl)pyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-bromothiophen-2-yl)pyrrolidin-2-one
- EN300-2006139
- 1366980-28-0
-
- Inchi: 1S/C8H8BrNOS/c9-6-1-2-12-8(6)5-3-7(11)10-4-5/h1-2,5H,3-4H2,(H,10,11)
- InChI Key: PNWSWZQRTZYZTP-UHFFFAOYSA-N
- SMILES: BrC1C=CSC=1C1CC(NC1)=O
Computed Properties
- Exact Mass: 244.95100g/mol
- Monoisotopic Mass: 244.95100g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 57.3Ų
4-(3-bromothiophen-2-yl)pyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2006139-0.05g |
4-(3-bromothiophen-2-yl)pyrrolidin-2-one |
1366980-28-0 | 0.05g |
$1080.0 | 2023-09-16 | ||
| Enamine | EN300-2006139-0.1g |
4-(3-bromothiophen-2-yl)pyrrolidin-2-one |
1366980-28-0 | 0.1g |
$1131.0 | 2023-09-16 | ||
| Enamine | EN300-2006139-0.25g |
4-(3-bromothiophen-2-yl)pyrrolidin-2-one |
1366980-28-0 | 0.25g |
$1183.0 | 2023-09-16 | ||
| Enamine | EN300-2006139-0.5g |
4-(3-bromothiophen-2-yl)pyrrolidin-2-one |
1366980-28-0 | 0.5g |
$1234.0 | 2023-09-16 | ||
| Enamine | EN300-2006139-1.0g |
4-(3-bromothiophen-2-yl)pyrrolidin-2-one |
1366980-28-0 | 1g |
$1286.0 | 2023-05-31 | ||
| Enamine | EN300-2006139-2.5g |
4-(3-bromothiophen-2-yl)pyrrolidin-2-one |
1366980-28-0 | 2.5g |
$2520.0 | 2023-09-16 | ||
| Enamine | EN300-2006139-5.0g |
4-(3-bromothiophen-2-yl)pyrrolidin-2-one |
1366980-28-0 | 5g |
$3728.0 | 2023-05-31 | ||
| Enamine | EN300-2006139-10.0g |
4-(3-bromothiophen-2-yl)pyrrolidin-2-one |
1366980-28-0 | 10g |
$5528.0 | 2023-05-31 | ||
| Enamine | EN300-2006139-1g |
4-(3-bromothiophen-2-yl)pyrrolidin-2-one |
1366980-28-0 | 1g |
$1286.0 | 2023-09-16 | ||
| Enamine | EN300-2006139-5g |
4-(3-bromothiophen-2-yl)pyrrolidin-2-one |
1366980-28-0 | 5g |
$3728.0 | 2023-09-16 |
4-(3-bromothiophen-2-yl)pyrrolidin-2-one Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 4-(3-bromothiophen-2-yl)pyrrolidin-2-one
Introduction to 4-(3-bromothiophen-2-yl)pyrrolidin-2-one (CAS No. 1366980-28-0)
4-(3-bromothiophen-2-yl)pyrrolidin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1366980-28-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a pyrrolidinone core fused with a brominated thiophene moiety, making it a versatile scaffold for the development of novel bioactive molecules. The structural combination of these functional groups imparts unique electronic and steric properties, which are highly valuable for designing molecules with targeted biological activities.
The bromothiophene component in this compound plays a crucial role in its reactivity and potential applications. Thiophene derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a bromine atom at the 3-position enhances the electrophilicity of the thiophene ring, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, enabling the synthesis of intricate pharmacophores.
4-(3-bromothiophen-2-yl)pyrrolidin-2-one has garnered attention in recent years due to its potential as a building block in drug discovery. The pyrrolidinone ring is a common motif in many bioactive compounds, including protease inhibitors and kinase inhibitors, which are critical targets in oncology and inflammation research. The presence of both nitrogen and oxygen heteroatoms in the pyrrolidinone moiety contributes to its ability to form hydrogen bonds, a key interaction motif in protein-ligand binding.
Recent advancements in medicinal chemistry have highlighted the utility of this compound in developing small-molecule inhibitors. For instance, studies have demonstrated its efficacy as a scaffold for targeting enzymes involved in cancer metabolism. The bromine substituent allows for easy modification via palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse aryl or heteroaryl groups. This flexibility is particularly advantageous when optimizing binding affinity and selectivity against therapeutic targets.
The synthesis of 4-(3-bromothiophen-2-yl)pyrrolidin-2-one typically involves multi-step organic transformations. A common approach begins with the preparation of 3-bromothiophene via bromination followed by condensation with appropriately substituted pyrrolidine derivatives to form the pyrrolidinone ring. The reaction conditions must be carefully controlled to ensure high yield and purity, as impurities can significantly affect downstream applications.
In drug discovery pipelines, this compound serves as a precursor for generating libraries of analogs through structure-based or ligand-based virtual screening. High-throughput screening (HTS) campaigns have been employed to identify hit compounds that exhibit promising biological activity against disease-related targets. The success of such campaigns often relies on the availability of structurally diverse yet functionally relevant starting materials like 4-(3-bromothiophen-2-yl)pyrrolidin-2-one.
The pharmacological profile of derivatives derived from this scaffold has been extensively studied. Preclinical data suggest that certain analogs exhibit inhibitory activity against kinases and proteases overexpressed in tumor cells. Additionally, modifications to the thiophene ring have shown enhanced solubility and metabolic stability, critical factors for drug candidate optimization.
The analytical characterization of 4-(3-bromothiophen-2-yl)pyrrolidin-2-one is essential to ensure its quality and purity before use in synthetic or biological applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural integrity and detect any impurities.
Future directions in research may explore the use of 4-(3-bromothiophen-2-yl)pyrrolidin-2-one as a key intermediate in developing next-generation therapeutics. Advances in biocatalysis and flow chemistry could further streamline its synthesis, making it more accessible for large-scale applications. Furthermore, computational methods such as molecular dynamics simulations and quantum mechanical calculations may provide deeper insights into its interactions with biological targets.
The versatility of this compound underscores its importance in modern pharmaceutical research. By serving as a versatile scaffold, it enables chemists to explore diverse chemical spaces efficiently, accelerating the discovery of novel drugs that address unmet medical needs.
1366980-28-0 (4-(3-bromothiophen-2-yl)pyrrolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)